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Introduction
Bis(2-butoxyethyl) phosphate (BBOEP) is an organophosphate ester that has garnered

significant attention in the scientific community, primarily as a major metabolite of the widely

used flame retardant and plasticizer, Tris(2-butoxyethyl) phosphate (TBEP).[1] Due to the

extensive use of TBEP in a variety of consumer and industrial products, understanding the

chemical properties, biological fate, and toxicological profile of its metabolites is of paramount

importance for assessing human exposure and potential health risks. This technical guide

provides a comprehensive literature review of Bis(2-butoxyethyl) phosphate, summarizing its

chemical and physical properties, toxicological data, and analytical methodologies.

Chemical and Physical Properties
BBOEP is a colorless liquid with the chemical formula C12H27O6P and a molecular weight of

298.316 g/mol .[2] It is structurally characterized by a central phosphate group esterified with

two 2-butoxyethanol chains. While it is primarily known as a metabolite, it is also used in the

production of flame retardants and plasticizers.[2]

Table 1: Physicochemical Properties of Bis(2-butoxyethyl) phosphate
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Property Value Reference

CAS Number 14260-97-0 [2]

Molecular Formula C12H27O6P [2]

Molecular Weight 298.316 g/mol [2]

Density 1.089 g/cm³ [2]

Boiling Point 379.7 °C at 760 mmHg [2]

Flash Point 183.4 °C [2]

Vapor Pressure 8.17E-07 mmHg at 25°C [2]

Refractive Index 1.446 [2]

LogP 2.75340 [2]

Synthesis and Manufacturing
While specific, detailed industrial synthesis protocols for Bis(2-butoxyethyl) phosphate are

not readily available in the public domain, its parent compound, Tris(2-butoxyethyl) phosphate

(TBEP), is typically synthesized through the reaction of phosphorus oxychloride with 2-

butoxyethanol.[3] It is plausible that BBOEP could be formed as a byproduct during this

process or through the partial hydrolysis of TBEP.

A general approach to synthesizing similar dialkyl hydrogen phosphates involves the reaction

of the corresponding alcohol with a phosphorylating agent. For instance, a patented method for

preparing bis(2-ethylhexyl) phosphate involves reacting phosphorus oxychloride with 2-

ethylhexanol.[4] A similar principle could be applied for the synthesis of BBOEP.

Metabolism and Toxicokinetics
Bis(2-butoxyethyl) phosphate is a significant metabolite of Tris(2-butoxyethyl) phosphate

(TBEP) in humans.[5] Following oral administration of TBEP to human volunteers, BBOEP was

one of the three metabolites detected in urine.[5] In a study involving children in day-care

centers, BBOEP was detected in approximately 80% of urine samples, with a median

concentration of 0.16 µg/L.[5][6] This indicates widespread exposure to the parent compound,
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TBEP, and its subsequent metabolism to BBOEP. The toxicokinetic data for BBOEP itself is

limited; one human study noted that BBOEP showed several concentration maxima within 25

hours, which prevented the calculation of a clear half-life.[5][6]

Toxicological Profile
The toxicological data specifically for Bis(2-butoxyethyl) phosphate is sparse, with most

studies focusing on the parent compound, TBEP.

Table 2: Toxicological Data for Tris(2-butoxyethyl) phosphate (TBEP) (Parent Compound of

BBOEP)

Test Species Route Value Reference

LD50 Rat Oral > 2000 mg/kg [7]

LD50 Rabbit Dermal > 5000 mg/kg [7][8]

LC50 Rat Inhalation > 6.4 mg/L (4h) [7][8]

48-hour LC50 Daphnia magna - 75 mg/L [9]

96-hour LC50
Pimephales

promelas
- 16 mg/L [9]

While direct evidence is lacking for BBOEP, studies on TBEP suggest potential for

hepatotoxicity and carcinogenicity.[10] In vitro studies with TBEP on HepG2 cells showed

induced DNA damage and apoptosis.[10] Furthermore, research on a structurally similar

compound, Bis(2-butoxyethyl) phthalate (BBOP), has indicated that it can interfere with steroid

biosynthesis by down-regulating key pathways.[11] This raises the possibility that BBOEP

could have similar endocrine-disrupting effects, though further investigation is required. A study

has also indicated a potential link between elevated urinary levels of a TBEP metabolite, di-(2-

butoxyethyl) phosphate (DBEP), and endometrial cancer.[12]

Signaling Pathways
The direct impact of Bis(2-butoxyethyl) phosphate on specific signaling pathways has not

been extensively studied. However, research on its parent compound, TBEP, provides some
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insights into potential mechanisms of action. Studies on TBEP have shown effects on steroid

hormone biosynthesis and the potentiation of immune responses.[2] Additionally, research on

various organophosphate esters has implicated the involvement of the EGFR and Hippo

signaling pathways in the proliferation and migration of cancer cells.[13] Given that BBOEP is a

major metabolite, it is plausible that it could contribute to these effects.
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Potential Biological Effects (Inferred from TBEP studies)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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